(5-Cyclopentylthiophen-3-yl)methanol

• IUPAC Name: (5-cyclopentylthiophen-3-yl)methanol
• InChI: InChI=1S/C10H14OS/c11-6-8-5-10(12-7-8)9-3-1-2-4-9/h5,7,9,11H,1-4,6H2
• InChI Key: MWNJXFZTGBKGCA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=CC(=CS2)CO
• Molecular Formula: C10H14OS
• Molecular Weight: 182.28 g/mol

Description

(5-Cyclopentylthiophen-3-yl)methanol is a thiophene derivative characterized by a hydroxymethyl (-CH2OH) group at the 3-position and a cyclopentyl substituent at the 5-position of the aromatic thiophene ring. Its IUPAC name reflects its structural features, which confer unique physicochemical properties. The cyclopentyl group introduces steric bulk and lipophilicity, while the hydroxymethyl group enhances polarity and hydrogen-bonding capacity.

Comparison with Similar Compounds

Comparison with Similar Thiophene Derivatives

Structural and Functional Group Analysis

(5-Cyclopentylthiophen-3-yl)methanol distinguishes itself from analogous thiophene derivatives through its substituent profile:

• Cyclopentyl group: Enhances lipophilicity and steric hindrance compared to polar substituents (e.g., amino, cyano).
• Hydroxymethyl group : Provides hydrogen-bonding capability, contrasting with carbonyl or ester functionalities in related compounds.

Key analogs for comparison include:

(2,4-Diamino-3-cyanothiophene-5-yl)methanone (7a): Features a methanone group (-CO-) and polar substituents (amino, cyano), increasing water solubility .

(Ethyl 2,4-diaminothiophene-5-yl-3-carboxylate)methanone (7b): Contains an ester group (-COOEt), offering hydrolytic instability but synthetic versatility .

Physicochemical Properties (Hypothetical/Inferred)

Compound Name	Molecular Weight (g/mol)	Functional Groups	Solubility in Water	Predicted logP	Synthesis Method
(5-Cyclopentylthiophen-3-yl)methanol	182.3	Hydroxymethyl, Cyclopentyl	Low	~2.5	Cyclopentyl alkylation
Compound 7a	264.3	Methanone, Cyano, Amino	Moderate	~1.8	Condensation with malononitrile
Compound 7b	278.3	Methanone, Ester, Amino	Moderate	~1.5	Condensation with ethyl cyanoacetate

Notes:

• Solubility: The cyclopentyl group in (5-Cyclopentylthiophen-3-yl)methanol reduces water solubility compared to 7a and 7b, which have polar amino/cyano groups.
• logP : Higher lipophilicity (~2.5) aligns with its hydrophobic cyclopentyl substituent, whereas 7a and 7b exhibit lower logP due to polar functionalities.
• Reactivity: The hydroxymethyl group is prone to oxidation (e.g., to carboxylic acid) or esterification, whereas methanone derivatives (7a, 7b) participate in nucleophilic additions .